5-(Tert-butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine

• IUPAC Name: 5-tert-butylsulfonyl-2-pyridin-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C13H16N4O2S/c1-13(2,3)20(18,19)10-8-16-12(17-11(10)14)9-6-4-5-7-15-9/h4-8H,1-3H3,(H2,14,16,17)
• InChI Key: AFJQTXMEFXBCIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C1=CN=C(N=C1N)C2=CC=CC=N2
• Molecular Formula: C13H16N4O2S
• DSSTOX Substance ID: DTXSID70381070
• Molecular Weight: 292.36 g/mol
• Solubility: 34.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 175202-19-4

Description

5-(Tert-butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine (5-TBS-2-PY) is a heterocyclic compound that has been studied extensively for its various applications in scientific research. 5-TBS-2-PY is an important reagent in organic synthesis, used to prepare various compounds and materials. It is also a useful tool in biochemistry and physiology, as it has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Heterocyclic Compounds : A study demonstrated the synthesis of new heterocyclic compounds using processes like condensation and amination, which are integral in developing complex molecules for various applications (Arutyunyan, 2013).
• Facial Synthesis of Amino Acids : Another research focused on the facile synthesis of amino acids derivatives from compounds like 5-halogen-2-methylsulfonylpyrimidine-4-carboxylic acid, which may have implications in medicinal chemistry (Blyumin, Volovenko, & Neunhoeffer, 2007).

Biological and Medicinal Research

• Ligands for Histamine Receptors : In medicinal chemistry, research into the synthesis of 2-aminopyrimidines as ligands for histamine H4 receptors, highlights the potential of compounds like 5-(Tert-butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine in developing new therapeutic agents (Altenbach et al., 2008).
• Antimicrobial Activity : Certain pyrimidine derivatives, including those structurally related to this compound, have shown promising results in antimicrobial activity studies, indicating potential applications in developing new antimicrobial agents (Mittal, Sarode, & Vidyasagar, 2011).

Advanced Material Applications

• Template Synthesis and Luminescent Properties : Research has explored the template synthesis and luminescent properties of compounds involving pyrimidin-4-amine derivatives, which could have applications in materials science, particularly in developing new luminescent materials (Wong et al., 2004).

Herbicidal Activity

• Herbicidal Applications : There has been research into the herbicidal activity of pyrimidine derivatives, suggesting potential agricultural applications of compounds like 5-(Tert-butylsulfonyl)-2-(2-pyridyl)pyrimidin-4-amine (Huazheng, 2011).